Cas no 146197-37-7 (Isoxazole,3-ethoxy-4,5-dihydro-5,5-dimethyl-4-phenyl-)

• Product Name: Isoxazole,3-ethoxy-4,5-dihydro-5,5-dimethyl-4-phenyl-
• CAS No: 146197-37-7
• MF: C₁₃H₁₇NO₂
• MW: 219.279583692551
• CID: 101311
• PubChem ID: 45094551
• Update Time: 2025-04-18

Isoxazole,3-ethoxy-4,5-dihydro-5,5-dimethyl-4-phenyl- Chemical and Physical Properties

Names and Identifiers

• Isoxazole,3-ethoxy-4,5-dihydro-5,5-dimethyl-4-phenyl-
• Isoxazole, 3-ethoxy-4,5-dihydro-5,5-dimethyl-4-phenyl- (9CI)
• 146197-37-7
• 3-Ethoxy-5,5-dimethyl-4-phenyl-4,5-dihydroisoxazole

• Inchi： 1S/C13H17NO2/c1-4-15-12-11(13(2,3)16-14-12)10-8-6-5-7-9-10/h5-9,11H,4H2,1-3H3
• InChI Key： YUWOQCODHBHWCI-UHFFFAOYSA-N
• SMILES： O1C(C)(C)C(C(=N1)OCC)C1C=CC=CC=1

Computed Properties

• Exact Mass: 219.12601
• Monoisotopic Mass: 219.126
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 267
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 30.8A^2
• XLogP3: 2.9

Experimental Properties

• PSA: 30.82